![molecular formula C12H19NO2 B2677364 Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate CAS No. 1260619-33-7](/img/structure/B2677364.png)
Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate
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Overview
Description
Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate, also known as TEPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a pharmacological tool. TEPC belongs to the piperidine family of compounds and is a derivative of the natural product, epibatidine.
Mechanism of Action
Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate acts as a partial agonist of α4β2 nAChRs, meaning it activates these receptors but to a lesser extent than a full agonist. This compound binds to the orthosteric site of the receptor, which is the same site that acetylcholine binds to. This binding results in the opening of the ion channel and the influx of cations, leading to neuronal depolarization and the release of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to enhance cognitive function, including learning and memory, in animal models. It has also been shown to reduce pain sensitivity in animal models, suggesting its potential as a therapeutic agent for chronic pain. However, the effects of this compound on human physiology are not yet fully understood.
Advantages and Limitations for Lab Experiments
The selectivity of Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate for α4β2 nAChRs makes it a valuable tool for studying the role of these receptors in various physiological processes. However, its partial agonist activity may limit its usefulness in certain experiments where full agonists are required. Additionally, the complex synthesis method and the high cost of this compound may limit its availability for use in experiments.
Future Directions
Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate has the potential to be developed as a therapeutic agent for various neurological disorders, including Alzheimer's disease and chronic pain. Further research is needed to understand the effects of this compound on human physiology and to optimize its pharmacological properties. Additionally, the development of new synthetic methods for this compound may increase its availability and reduce its cost, making it more accessible for use in scientific research.
Synthesis Methods
Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate can be synthesized through a multistep process involving the reaction of epibatidine with tert-butyl acetylene followed by the addition of a carboxylic acid. The final product is purified through chromatography. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Scientific Research Applications
Tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate has been used as a pharmacological tool in scientific research to study the function of nicotinic acetylcholine receptors (nAChRs) in the central nervous system. These receptors are involved in various physiological processes, including learning and memory, attention, and pain sensation. This compound has been shown to selectively activate α4β2 nAChRs, which are the most abundant subtype of nAChRs in the brain. This selectivity makes this compound a valuable tool for studying the role of α4β2 nAChRs in various physiological processes.
properties
IUPAC Name |
tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19NO2/c1-5-10-8-6-7-9-13(10)11(14)15-12(2,3)4/h1,10H,6-9H2,2-4H3/t10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLYLUYXEZAJXAC-SNVBAGLBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCCC1C#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CCCC[C@H]1C#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1260619-33-7 |
Source
|
Record name | tert-butyl (2S)-2-ethynylpiperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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